ethyl 4-(1-propyl-4-piperidinyl)-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-(1-propylpiperidin-4-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C15H29N3O2/c1-3-7-16-8-5-14(6-9-16)17-10-12-18(13-11-17)15(19)20-4-2/h14H,3-13H2,1-2H3
• InChI Key: BGXUFIKTERNZCJ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)N2CCN(CC2)C(=O)OCC
• Molecular Formula: C15H29N3O2
• Molecular Weight: 283.41 g/mol

Description

Ethyl 4-(1-propyl-4-piperidinyl)-1-piperazinecarboxylate, also known as EPPI, is a chemical compound with potential applications in scientific research. It is a piperazine derivative that has been found to have interesting pharmacological properties, including potential use as an antipsychotic agent. In

Mechanism of Action

Ethyl 4-(1-propyl-4-piperidinyl)-1-piperazinecarboxylate acts as a dopamine receptor antagonist, which means that it blocks the action of dopamine in the brain. This mechanism of action is similar to that of other antipsychotic drugs, such as haloperidol and risperidone. By blocking dopamine receptors, ethyl 4-(1-propyl-4-piperidinyl)-1-piperazinecarboxylate may help to reduce the symptoms of psychosis, such as delusions and hallucinations.
Biochemical and Physiological Effects:
ethyl 4-(1-propyl-4-piperidinyl)-1-piperazinecarboxylate has been shown to have a number of biochemical and physiological effects. It has been found to reduce the release of dopamine in the brain, which may help to reduce symptoms of psychosis. ethyl 4-(1-propyl-4-piperidinyl)-1-piperazinecarboxylate has also been shown to increase the release of serotonin in the brain, which may help to improve mood and reduce anxiety. Additionally, ethyl 4-(1-propyl-4-piperidinyl)-1-piperazinecarboxylate has been found to have anxiolytic effects in animal models, suggesting that it may have potential applications for the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

Ethyl 4-(1-propyl-4-piperidinyl)-1-piperazinecarboxylate has several advantages for use in lab experiments. It is a relatively stable compound that can be synthesized in large quantities. It has also been found to have low toxicity and minimal side effects in animal models. However, ethyl 4-(1-propyl-4-piperidinyl)-1-piperazinecarboxylate has some limitations for use in lab experiments. It has a relatively short half-life in the body, which may limit its effectiveness as a therapeutic agent. Additionally, it has not yet been extensively studied in humans, so its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for research on ethyl 4-(1-propyl-4-piperidinyl)-1-piperazinecarboxylate. One potential direction is to explore its potential therapeutic applications for the treatment of psychiatric disorders such as schizophrenia and bipolar disorder. Another potential direction is to investigate its effects on other neurotransmitter systems in the brain, such as the glutamate system. Additionally, further studies are needed to fully understand the safety and efficacy of ethyl 4-(1-propyl-4-piperidinyl)-1-piperazinecarboxylate in humans, as well as its potential for drug development.

Synthesis Methods

The synthesis method for ethyl 4-(1-propyl-4-piperidinyl)-1-piperazinecarboxylate involves the reaction of 4-piperidone with propylamine, followed by reaction with ethyl chloroformate and piperazine. The resulting product is ethyl 4-(1-propyl-4-piperidinyl)-1-piperazinecarboxylate, which can be purified through recrystallization. This synthesis method has been described in several research articles and has been found to be efficient and reliable.

Scientific Research Applications

Ethyl 4-(1-propyl-4-piperidinyl)-1-piperazinecarboxylate has potential applications in scientific research, particularly in the field of neuroscience. It has been found to have interesting pharmacological properties, including potential use as an antipsychotic agent. ethyl 4-(1-propyl-4-piperidinyl)-1-piperazinecarboxylate has been shown to bind to dopamine receptors in the brain, which are involved in the regulation of mood, behavior, and cognition. This suggests that ethyl 4-(1-propyl-4-piperidinyl)-1-piperazinecarboxylate may have potential therapeutic applications for the treatment of psychiatric disorders such as schizophrenia and bipolar disorder.